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Compound of Interest

Compound Name:
Ethyl 5-aminoindoline-1-

carboxylate

Cat. No.: B1517544 Get Quote

In-Depth Technical Guide: Ethyl 5-
aminoindoline-1-carboxylate
For researchers, scientists, and professionals in drug development, a precise understanding of

molecular structures and nomenclature is paramount. This guide provides a detailed overview

of Ethyl 5-aminoindoline-1-carboxylate, a heterocyclic compound of interest in medicinal

chemistry.

Chemical Structure and Nomenclature
IUPAC Name: Ethyl 5-amino-2,3-dihydro-1H-indole-1-carboxylate[1]

Synonyms: Ethyl 5-aminoindoline-1-carboxylate

CAS Number: 1193390-54-3 (for the hydrochloride salt)[1]

The molecular structure of Ethyl 5-aminoindoline-1-carboxylate is characterized by a bicyclic

indoline core. The indoline moiety is a saturated analog of indole, where the C2-C3 double

bond of the pyrrole ring is reduced. Key structural features include:

Indoline Ring System: A fused benzene and pyrrolidine ring.

Amino Group: An -NH₂ group substituted at the 5th position of the benzene ring.
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Ethyl Carboxylate Group: An ethyl ester (-COOCH₂CH₃) attached to the nitrogen atom

(position 1) of the pyrrolidine ring.

This arrangement of functional groups provides a scaffold for further chemical modifications,

making it a versatile building block in the synthesis of more complex molecules.

Tabulated Molecular Data
Property Value

Molecular Formula C₁₁H₁₄N₂O₂

IUPAC Name
Ethyl 5-amino-2,3-dihydro-1H-indole-1-

carboxylate

CAS Number 1193390-54-3 (hydrochloride)

Logical Representation of the Chemical Structure
The following diagram illustrates the connectivity of the atoms within Ethyl 5-aminoindoline-1-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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